3-((Benzylamino)methyl)cyclobutanol hydrochloride
Overview
Description
Physical And Chemical Properties Analysis
The physical and chemical properties of 3-((Benzylamino)methyl)cyclobutanol hydrochloride are not explicitly mentioned in the search results . For a complete analysis, more specific information such as melting point, boiling point, density, molecular formula, and molecular weight would be needed.Scientific Research Applications
Synthesis Applications
Enantioselective Synthesis : A notable application of related compounds is in the field of organocatalytic enantioselective synthesis. For example, α-(benzylamino)cyclobutanones have been synthesized using a tandem condensation/intramolecular rearrangement/proton transfer reaction, starting from racemic α-hydroxycyclobutanone and benzylamines, resulting in moderate to high enantioselectivities (Melis et al., 2015).
Cyclobutene Derivatives : The synthesis of methyl 2-(benzylamino)cyclobutenecarboxylates, which are derivatives of 2-aminocyclobutene-1-carboxylic acid, showcases the versatility of similar compounds in chemical syntheses. These compounds have been further converted into N-Boc-protected derivatives and then into various dipeptides (Meijere et al., 2010).
Transformation into Other Chemical Structures : Compounds like methyl 2-benzoylamino-3-oxobutanoate demonstrate the ability of related chemical structures to transform into a range of derivatives, including diaminomethylidene derivatives of tetronic acid and oxazolone derivatives (Prezent & Dorokhov, 2012).
Chemical Synthesis and Characterization
Characterization of Novel Derivatives : The synthesis and characterization of novel pyrazole derivatives, such as ethyl 1-(2,4-dimethylphenyl)-3-methyl-5-phenyl-1H-pyrazole-4-carboxylate, from compounds like (E)-ethyl 2-benzylidene-3-oxobutanoate illustrate the potential for creating and studying new chemical entities (Naveen et al., 2021).
Application in Synthesizing Chiral Intermediates : An example of its use in synthesizing important chiral intermediates is the creation of Methyl(3S)-3-(tert-butoxycarbonylamino)-4-oxobutanoate, a chiral intermediate of sitagliptin, synthesized from L-aspartic acid (Zhang Xingxian, 2012).
Advanced Organic Chemistry Research
Small-Ring Compounds Research : Research in small-ring compounds, such as the synthesis and reactions of 3-phenyl-2-cyclobutenone and related compounds, demonstrates the broad scope of applications in advanced organic chemistry (Manatt et al., 1964).
Photodimerisation Studies : Investigations into the photodimerisation of crystalline compounds, like methyl 6-isobutenyl-2-methyl-4-oxocyclohex-2-enecarboxylate, offer insights into chemical reactions under specific conditions, which can be crucial for understanding reaction mechanisms in organic chemistry (Begley et al., 1979).
Safety and Hazards
properties
IUPAC Name |
3-[(benzylamino)methyl]cyclobutan-1-ol;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17NO.ClH/c14-12-6-11(7-12)9-13-8-10-4-2-1-3-5-10;/h1-5,11-14H,6-9H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PBXDMEXTIAYCGA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CC1O)CNCC2=CC=CC=C2.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18ClNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
227.73 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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